1-allyl-2-oxo-N-(3,4,5-trimethoxyphenyl)-1,2-dihydro-3-pyridinecarboxamide

• IUPAC Name: 2-oxo-1-prop-2-enyl-N-(3,4,5-trimethoxyphenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C18H20N2O5/c1-5-8-20-9-6-7-13(18(20)22)17(21)19-12-10-14(23-2)16(25-4)15(11-12)24-3/h5-7,9-11H,1,8H2,2-4H3,(H,19,21)
• InChI Key: NLCLDDICYILGIS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)NC(=O)C2=CC=CN(C2=O)CC=C
• Molecular Formula: C18H20N2O5
• Molecular Weight: 344.4 g/mol

Description

1-allyl-2-oxo-N-(3,4,5-trimethoxyphenyl)-1,2-dihydro-3-pyridinecarboxamide, also known as 1-allyl-2-oxo-3-pyridinecarboxamide, is a heterocyclic compound that has been studied for its potential applications in a variety of areas, including medicinal chemistry, biochemistry, and pharmacology. The compound has been found to possess a variety of biological activities, including anti-inflammatory, anti-bacterial, and anti-cancer effects.

Scientific Research Applications

Synthetic Applications and Methodologies

• The intramolecular Diels–Alder reaction of 2-pyrone-6-carboxamides, leading to the generation of complex polycyclic compounds, demonstrates the versatility of similar compounds in synthesizing fused 1,3-cyclohexadiene systems for further chemical transformations (Noguchi et al., 1986).
• A study on the CAN-catalyzed four-component synthesis of tetrahydropyridines and their transformation into pyrido[2,1-b][1,3]oxazepines via ring-closing metathesis highlights the compound's role in facilitating complex heterocyclic constructions (Sridharan et al., 2009).

Mechanistic Insights and Chemical Properties

• Research into the Dimroth rearrangement and the effects of substituents on the isomerizations of iminopyrimidines provides insight into the reactivity and stability of pyridine derivatives under various conditions (Brown & England, 1967).
• The exploration of allylidenetrihydropyridines for the synthesis of ethenylpyrazolot[1,5-a]pyridines showcases the utility of related pyridine compounds in generating pyrazolopyridine derivatives with potential applications in various chemical syntheses (Kakehi et al., 1977).

Materials Science and Engineering

• Aromatic polyamides featuring pyridine and imide units have been synthesized, demonstrating enhanced thermal stability and excellent solubility, indicating the potential for these compounds in materials science, especially for high-performance polymers (Choi & Jung, 2004).

Organometallic Chemistry and Catalysis

• The mechanochemical synthesis of a base-free tris(allyl)aluminum complex showcases innovative approaches to synthesizing organometallic compounds, which could have implications in catalysis and the development of new materials (Rightmire et al., 2014).